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Compound of Interest

Compound Name: Tetraamylammonium chloride

Cat. No.: B1203234

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraamylammonium chloride, also known as tetra-n-pentylammonium chloride, is a
guaternary ammonium salt. This class of compounds is characterized by a central nitrogen
atom bonded to four alkyl groups, resulting in a positively charged cation, which is ionically
bonded to a chloride anion. Tetraamylammonium chloride serves various roles in research
and industry, including as a phase transfer catalyst and as an intermediate in the synthesis of
other quaternary ammonium compounds.[1][2][3] Its physical properties are crucial for its
application in these fields, influencing its behavior in different chemical environments. This
guide provides a detailed overview of the known physical properties of Tetraamylammonium
chloride, along with general experimental protocols for their determination.

Physical and Chemical Properties

The physical properties of Tetraamylammonium chloride are summarized in the table below.
These properties are essential for understanding the compound's behavior in various
experimental and industrial settings.
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Property Value Reference
Molecular Formula C20H44CIN [11[4115]
Molecular Weight 334.02 g/mol 516171
Appearance White to almost white powder A6IE]

or crystals
Melting Point ~195 °C [4161[7]
Boiling Point Not Applicable [6]
Vapor Density 11.5 (vs air) [61[7]
Water Solubility Almost transparent in water [6][8]

Stable under normal
Stability conditions. Incompatible with [6][7118]

strong oxidizing agents.

Inert atmosphere, Room
Storage [6][81[°]
Temperature

Experimental Protocols

The following sections detail generalized experimental methodologies for determining key
physical properties of quaternary ammonium salts like Tetraamylammonium chloride.

Determination of Melting Point

The melting point of a solid crystalline substance is a key indicator of its purity. For quaternary
ammonium salts, the capillary method is commonly employed.

Apparatus:
» Melting point apparatus (e.g., Thiele tube or a digital melting point device)
o Capillary tubes (sealed at one end)

e Thermometer
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» Heating medium (e.g., silicone oil)
e Spatula

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of the dry Tetraamylammonium chloride is finely
powdered using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the sealed end. This
process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. The assembly is then placed in the heating bath of the
melting point apparatus.

o Heating and Observation: The heating medium is heated slowly and steadily, at a rate of
approximately 1-2 °C per minute as the expected melting point is approached.

e Melting Point Range: The temperature at which the substance first begins to melt (the
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range is reported as the melting point. For a pure substance, this range is
typically narrow.

Determination of Solubility

The solubility of a substance in a particular solvent is a measure of the maximum amount of
that substance that can be dissolved in a given amount of the solvent at a specific temperature.

Apparatus:
e Analytical balance

¢ Vials or test tubes with closures
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Constant temperature bath or shaker
Magnetic stirrer and stir bars (optional)
Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Saturated Solution: An excess amount of Tetraamylammonium chloride is
added to a known volume of the solvent (e.g., water, ethanol, acetone) in a vial.

Equilibration: The vial is sealed and placed in a constant temperature bath or shaker. The
mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is
reached and the solution is saturated.

Phase Separation: The vial is allowed to stand at the constant temperature to allow any
undissolved solid to settle.

Sample Collection and Filtration: A sample of the supernatant liquid is carefully withdrawn
using a syringe and immediately filtered through a syringe filter to remove any undissolved
solid particles.

Quantification: A known volume of the clear, saturated solution is diluted appropriately. The
concentration of Tetraamylammonium chloride in the diluted sample is then determined
using a suitable analytical technique. For quaternary ammonium compounds, techniques
such as titration or spectroscopy can be employed.

Calculation: The solubility is calculated from the measured concentration and the dilution
factor and is typically expressed in units of g/100 mL or mol/L. This procedure is repeated for
different solvents to determine the solubility profile.

Visualizations

Experimental Workflow for Physical Property
Determination
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The following diagram illustrates a general workflow for the determination of the physical

properties of a quaternary ammonium salt.
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Caption: General experimental workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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